2-[(1-cyclopentyl-2,5-dioxo-3-pyrrolidinyl)thio]benzoic acid

• IUPAC Name: 2-(1-cyclopentyl-2,5-dioxopyrrolidin-3-yl)sulfanylbenzoic acid
• InChI: InChI=1S/C16H17NO4S/c18-14-9-13(15(19)17(14)10-5-1-2-6-10)22-12-8-4-3-7-11(12)16(20)21/h3-4,7-8,10,13H,1-2,5-6,9H2,(H,20,21)
• InChI Key: YJEKDAKZJVHTAD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2C(=O)CC(C2=O)SC3=CC=CC=C3C(=O)O
• Molecular Formula: C16H17NO4S
• Molecular Weight: 319.4 g/mol

Description

2-[(1-cyclopentyl-2,5-dioxo-3-pyrrolidinyl)thio]benzoic acid, also known as CP-690,550, is a small molecule drug that has been extensively studied for its potential use in treating autoimmune diseases such as rheumatoid arthritis and psoriasis.

Mechanism of Action

2-[(1-cyclopentyl-2,5-dioxo-3-pyrrolidinyl)thio]benzoic acid works by inhibiting the activity of JAK enzymes, which are involved in the signaling pathways that lead to inflammation. Specifically, it inhibits JAK3, which is primarily expressed in immune cells. By inhibiting JAK3, 2-[(1-cyclopentyl-2,5-dioxo-3-pyrrolidinyl)thio]benzoic acid can prevent the activation of T cells, which play a key role in the immune response and inflammation. This can lead to a reduction in inflammation and tissue damage in autoimmune diseases.
Biochemical and Physiological Effects:
2-[(1-cyclopentyl-2,5-dioxo-3-pyrrolidinyl)thio]benzoic acid has been shown to have a number of biochemical and physiological effects. In preclinical studies, it has been shown to reduce inflammation and prevent tissue damage in animal models of autoimmune diseases. It has also been shown to be well-tolerated and have a favorable safety profile in clinical trials.

Advantages and Limitations for Lab Experiments

One advantage of 2-[(1-cyclopentyl-2,5-dioxo-3-pyrrolidinyl)thio]benzoic acid is that it has been extensively studied in preclinical and clinical trials, and its mechanism of action is well-understood. This makes it a promising candidate for further research and development. However, one limitation is that it is a small molecule drug, which may limit its effectiveness in treating certain autoimmune diseases.

Future Directions

There are several future directions for research on 2-[(1-cyclopentyl-2,5-dioxo-3-pyrrolidinyl)thio]benzoic acid. One area of interest is its potential use in treating other autoimmune diseases, such as multiple sclerosis and inflammatory bowel disease. Another area of interest is developing new formulations of the drug that may increase its effectiveness or improve its delivery to target tissues. Additionally, further research is needed to better understand the long-term safety and efficacy of 2-[(1-cyclopentyl-2,5-dioxo-3-pyrrolidinyl)thio]benzoic acid in clinical settings.

Synthesis Methods

The synthesis of 2-[(1-cyclopentyl-2,5-dioxo-3-pyrrolidinyl)thio]benzoic acid involves several steps, including the formation of an amide bond between cyclopentylamine and 2,5-dioxopyrrolidine-3-thiol, followed by the reaction of the resulting intermediate with 2-bromo-5-methylbenzoic acid. The final product is obtained through purification and crystallization processes. This method has been optimized to produce high yields of pure 2-[(1-cyclopentyl-2,5-dioxo-3-pyrrolidinyl)thio]benzoic acid.

Scientific Research Applications

2-[(1-cyclopentyl-2,5-dioxo-3-pyrrolidinyl)thio]benzoic acid has been extensively studied for its potential use in treating autoimmune diseases, particularly rheumatoid arthritis and psoriasis. It has been shown to inhibit the activity of Janus kinase (JAK) enzymes, which play a key role in the signaling pathways that lead to inflammation. By inhibiting JAK activity, 2-[(1-cyclopentyl-2,5-dioxo-3-pyrrolidinyl)thio]benzoic acid can reduce inflammation and prevent damage to tissues in the affected areas.